Cas no 2137145-27-6 ((3S)-3-{(benzyloxy)carbonylamino}-3-3-bromo-5-(trifluoromethyl)phenylpropanoic acid)
(3S)-3-{(benzyloxy)carbonylamino}-3-3-bromo-5-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-{(benzyloxy)carbonylamino}-3-3-bromo-5-(trifluoromethyl)phenylpropanoic acid
- (3S)-3-{[(benzyloxy)carbonyl]amino}-3-[3-bromo-5-(trifluoromethyl)phenyl]propanoic acid
- 2137145-27-6
- EN300-1163371
-
- Inchi: 1S/C18H15BrF3NO4/c19-14-7-12(6-13(8-14)18(20,21)22)15(9-16(24)25)23-17(26)27-10-11-4-2-1-3-5-11/h1-8,15H,9-10H2,(H,23,26)(H,24,25)/t15-/m0/s1
- InChI Key: SBCDCFLDHZCSKG-HNNXBMFYSA-N
- SMILES: BrC1C=C(C(F)(F)F)C=C(C=1)[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 445.01366g/mol
- Monoisotopic Mass: 445.01366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 511
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 75.6Ų
(3S)-3-{(benzyloxy)carbonylamino}-3-3-bromo-5-(trifluoromethyl)phenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1163371-0.05g |
(3S)-3-{[(benzyloxy)carbonyl]amino}-3-[3-bromo-5-(trifluoromethyl)phenyl]propanoic acid |
2137145-27-6 | 0.05g |
$744.0 | 2023-06-08 | ||
| Enamine | EN300-1163371-0.1g |
(3S)-3-{[(benzyloxy)carbonyl]amino}-3-[3-bromo-5-(trifluoromethyl)phenyl]propanoic acid |
2137145-27-6 | 0.1g |
$779.0 | 2023-06-08 | ||
| Enamine | EN300-1163371-0.25g |
(3S)-3-{[(benzyloxy)carbonyl]amino}-3-[3-bromo-5-(trifluoromethyl)phenyl]propanoic acid |
2137145-27-6 | 0.25g |
$814.0 | 2023-06-08 | ||
| Enamine | EN300-1163371-0.5g |
(3S)-3-{[(benzyloxy)carbonyl]amino}-3-[3-bromo-5-(trifluoromethyl)phenyl]propanoic acid |
2137145-27-6 | 0.5g |
$849.0 | 2023-06-08 | ||
| Enamine | EN300-1163371-1.0g |
(3S)-3-{[(benzyloxy)carbonyl]amino}-3-[3-bromo-5-(trifluoromethyl)phenyl]propanoic acid |
2137145-27-6 | 1g |
$884.0 | 2023-06-08 | ||
| Enamine | EN300-1163371-2.5g |
(3S)-3-{[(benzyloxy)carbonyl]amino}-3-[3-bromo-5-(trifluoromethyl)phenyl]propanoic acid |
2137145-27-6 | 2.5g |
$1735.0 | 2023-06-08 | ||
| Enamine | EN300-1163371-5.0g |
(3S)-3-{[(benzyloxy)carbonyl]amino}-3-[3-bromo-5-(trifluoromethyl)phenyl]propanoic acid |
2137145-27-6 | 5g |
$2566.0 | 2023-06-08 | ||
| Enamine | EN300-1163371-10.0g |
(3S)-3-{[(benzyloxy)carbonyl]amino}-3-[3-bromo-5-(trifluoromethyl)phenyl]propanoic acid |
2137145-27-6 | 10g |
$3807.0 | 2023-06-08 | ||
| Enamine | EN300-1163371-50mg |
(3S)-3-{[(benzyloxy)carbonyl]amino}-3-[3-bromo-5-(trifluoromethyl)phenyl]propanoic acid |
2137145-27-6 | 50mg |
$744.0 | 2023-10-03 | ||
| Enamine | EN300-1163371-100mg |
(3S)-3-{[(benzyloxy)carbonyl]amino}-3-[3-bromo-5-(trifluoromethyl)phenyl]propanoic acid |
2137145-27-6 | 100mg |
$779.0 | 2023-10-03 |
(3S)-3-{(benzyloxy)carbonylamino}-3-3-bromo-5-(trifluoromethyl)phenylpropanoic acid Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-3-bromo-5-(trifluoromethyl)phenylpropanoic acid
Comprehensive Overview of (3S)-3-{(benzyloxy)carbonylamino}-3-3-bromo-5-(trifluoromethyl)phenylpropanoic acid (CAS No. 2137145-27-6)
The compound (3S)-3-{(benzyloxy)carbonylamino}-3-3-bromo-5-(trifluoromethyl)phenylpropanoic acid (CAS No. 2137145-27-6) is a chiral organic molecule featuring a unique combination of functional groups, including a benzyloxycarbonyl (Cbz) protecting group, a bromo substituent, and a trifluoromethyl group. Its structural complexity makes it a valuable intermediate in pharmaceutical synthesis, particularly in the development of peptide-based therapeutics and small-molecule inhibitors. The presence of both electron-withdrawing and electron-donating groups in its aromatic ring enhances its reactivity, enabling diverse chemical transformations.
In recent years, the demand for fluorinated compounds like (3S)-3-{(benzyloxy)carbonylamino}-3-3-bromo-5-(trifluoromethyl)phenylpropanoic acid has surged due to their applications in drug discovery and agrochemical research. The trifluoromethyl group is particularly sought after for its ability to improve metabolic stability and bioavailability, addressing key challenges in modern medicinal chemistry. Researchers frequently search for "CAS 2137145-27-6 suppliers" or "synthesis of trifluoromethylphenyl derivatives," reflecting the compound's industrial relevance.
From a synthetic perspective, this compound serves as a versatile building block for asymmetric catalysis and stereoselective reactions. Its (3S)-stereocenter is critical for constructing enantiomerically pure APIs (active pharmaceutical ingredients), a growing focus area for regulatory agencies. The bromo substituent offers a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely discussed in organic chemistry forums and patent literature.
Environmental and green chemistry considerations are also driving interest in this compound. Questions like "how to optimize the synthesis of CAS 2137145-27-6 with reduced waste" align with the industry's shift toward sustainable manufacturing. The carboxylic acid moiety in its structure allows for salt formation, improving solubility—a hot topic in formulation science discussions. Analytical techniques such as HPLC and chiral chromatography are essential for quality control, as emphasized in recent peer-reviewed journals.
In summary, (3S)-3-{(benzyloxy)carbonylamino}-3-3-bromo-5-(trifluoromethyl)phenylpropanoic acid exemplifies the intersection of structural ingenuity and practical utility in contemporary chemistry. Its role in advancing targeted drug delivery and material science continues to inspire innovations, making it a compound of enduring significance in both academic and industrial settings.
2137145-27-6 ((3S)-3-{(benzyloxy)carbonylamino}-3-3-bromo-5-(trifluoromethyl)phenylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)